Cas no 1807246-65-6 (5-Cyano-2-methyl-4-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 5-Cyano-2-methyl-4-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1807246-65-6
• MF: C₉H₅ClF₃NO₂S
• MW: 283.654710531235
• CID: 5000711
• Update Time: 2023-08-24

5-Cyano-2-methyl-4-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methyl-4-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S/c1-5-2-7(9(11,12)13)6(4-14)3-8(5)17(10,15)16/h2-3H,1H3
• InChI Key： XLWPQXYUFLEIFV-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(C(F)(F)F)=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3